An In-depth Technical Guide to the Chemical Properties and Structure of Pyridine-2-sulfonamide
An In-depth Technical Guide to the Chemical Properties and Structure of Pyridine-2-sulfonamide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Pyridine-2-sulfonamide is a heterocyclic organic compound that has garnered significant interest in medicinal chemistry and drug discovery. As a key structural motif, it is present in a variety of pharmacologically active molecules. The unique arrangement of the electron-deficient pyridine ring and the sulfonamide group imparts a range of chemical and physical properties that make it a versatile building block for the synthesis of novel therapeutic agents. This guide provides a comprehensive overview of the core chemical properties, structure, synthesis, and reactivity of pyridine-2-sulfonamide, supported by experimental data and protocols.
Chemical Structure and Properties
The structure of pyridine-2-sulfonamide consists of a pyridine ring substituted at the 2-position with a sulfonamide functional group (-SO₂NH₂).
Molecular Formula: C₅H₆N₂O₂S[1]
Molecular Weight: 158.18 g/mol [1][2]
Synonyms: 2-Pyridinesulfonamide, Pyridine-2-sulfonic acid amide[1][3]
Physical Properties
Pyridine-2-sulfonamide is typically a white to off-white crystalline solid.[1] It is soluble in polar organic solvents such as water and alcohols.[1] The presence of the sulfonamide group allows for hydrogen bonding, which influences its solubility and physical state.[1]
| Property | Value | Reference(s) |
| Appearance | White to off-white crystalline solid | [1] |
| Melting Point | 140-141 °C | [4] |
| Boiling Point (Predicted) | 357.7 ± 34.0 °C | [4] |
| pKa (Predicted) | 9.21 ± 0.60 | [4] |
| Solubility | Soluble in polar solvents like water and alcohols | [1] |
Spectral Data
The structural characterization of pyridine-2-sulfonamide is accomplished through various spectroscopic techniques. While experimental spectra for the parent compound are not abundantly available in the literature, data from related structures and predictive models provide valuable insights.
¹H NMR Spectroscopy (Predicted for Pyridine-2-sulfonate):
| Proton | Chemical Shift (δ) ppm | Multiplicity | Coupling Constant (J) Hz |
| H-3 | 8.0 - 8.2 | d | ~7.5 |
| H-4 | 7.8 - 8.0 | t | ~7.7 |
| H-5 | 7.4 - 7.6 | t | ~6.5 |
| H-6 | 8.5 - 8.7 | d | ~4.5 |
Note: Predicted values based on analogous pyridine derivatives. Actual values may vary depending on the solvent and experimental conditions.
¹³C NMR Spectroscopy (Predicted for Pyridine-2-sulfonate):
| Carbon | Chemical Shift (δ) ppm |
| C-2 | 155 - 158 |
| C-3 | 125 - 128 |
| C-4 | 138 - 141 |
| C-5 | 123 - 126 |
| C-6 | 148 - 151 |
Note: Predicted values based on analogous pyridine derivatives. Actual values may vary depending on the solvent and experimental conditions.
Infrared (IR) Spectroscopy: The IR spectrum of pyridine-2-sulfonamide would be characterized by the following key absorption bands:
| Wavenumber (cm⁻¹) | Intensity | Assignment |
| ~3350-3250 | Strong, Broad | N-H stretching (sulfonamide) |
| ~3100-3000 | Medium | C-H stretching (aromatic) |
| ~1600-1450 | Medium to Strong | C=C and C=N stretching (pyridine ring) |
| ~1350-1300 | Strong | Asymmetric SO₂ stretching |
| ~1180-1150 | Strong | Symmetric SO₂ stretching |
Mass Spectrometry (MS): The mass spectrum of pyridine-2-sulfonamide is expected to show a molecular ion peak [M]⁺ at m/z 158. Common fragmentation patterns for sulfonamides involve the loss of SO₂ (64 Da).[5][6][7]
Crystal Structure
The crystal structure of pyridine-2-sulfonamide has been determined and is available in the Cambridge Crystallographic Data Centre (CCDC) under the deposition number 904421.[3] The crystal structure reveals the three-dimensional arrangement of the molecules, including bond lengths, bond angles, and intermolecular interactions such as hydrogen bonding involving the sulfonamide group.
Synthesis and Purification
Several synthetic routes to pyridine-2-sulfonamide and its derivatives have been reported. A common and efficient method involves the oxidation of 2-mercaptopyridine followed by chlorination and amination.
Experimental Protocol: Synthesis via Oxidative Chlorination
This protocol outlines a general procedure for the synthesis of pyridine-2-sulfonamide starting from 2-mercaptopyridine.
Step 1: Oxidation of 2-Mercaptopyridine to Pyridine-2-sulfonic acid
-
Dissolve 2-mercaptopyridine in an appropriate solvent, such as aqueous hydrogen peroxide.
-
Stir the solution at room temperature for several hours until the oxidation is complete, as monitored by thin-layer chromatography (TLC).
-
Isolate the product by evaporation of the solvent.
Step 2: Conversion to Pyridine-2-sulfonyl chloride
-
Treat the crude pyridine-2-sulfonic acid with a chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). This reaction should be performed in an inert solvent under anhydrous conditions.
-
The reaction mixture is typically heated to drive the reaction to completion.
-
After the reaction, the excess chlorinating agent and solvent are removed under reduced pressure to yield the crude pyridine-2-sulfonyl chloride.
Step 3: Amination to Pyridine-2-sulfonamide
-
Dissolve the crude pyridine-2-sulfonyl chloride in a suitable organic solvent.
-
Add an excess of an ammonia source, such as concentrated ammonium hydroxide, to the solution. The reaction is often carried out at low temperatures to control its exothermicity.
-
Stir the reaction mixture until the sulfonyl chloride is consumed.
-
The crude pyridine-2-sulfonamide can then be isolated by extraction and purified.
Purification Protocol: Recrystallization
Recrystallization is a common technique for purifying solid organic compounds like pyridine-2-sulfonamide.
-
Solvent Selection: Choose a solvent or solvent pair in which pyridine-2-sulfonamide is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents for recrystallization of polar compounds include ethanol, methanol, water, or mixtures thereof.
-
Dissolution: Dissolve the crude pyridine-2-sulfonamide in the minimum amount of the hot solvent to form a saturated solution.
-
Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.
-
Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. As the solution cools, the solubility of pyridine-2-sulfonamide decreases, and pure crystals will form. The cooling process can be further encouraged by placing the flask in an ice bath.
-
Isolation of Crystals: Collect the purified crystals by vacuum filtration.
-
Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.
-
Drying: Dry the crystals under vacuum to remove any residual solvent.
Reactivity
The reactivity of pyridine-2-sulfonamide is dictated by the electronic properties of both the pyridine ring and the sulfonamide group.
Reactivity of the Pyridine Ring
The pyridine ring is electron-deficient due to the electronegativity of the nitrogen atom. This makes it less susceptible to electrophilic aromatic substitution compared to benzene and more prone to nucleophilic attack, particularly at the 2- and 4-positions.
Nucleophilic Aromatic Substitution (SNAr): The sulfonyl group at the 2-position can act as a good leaving group, making pyridine-2-sulfonamide and its derivatives susceptible to SNAr reactions with various nucleophiles.[8] This reactivity is a cornerstone of its utility in synthetic chemistry.
Electrophilic Substitution: Electrophilic substitution on the pyridine ring is generally disfavored and requires harsh conditions. When it does occur, substitution is directed to the 3-position.[9]
Reactivity of the Sulfonamide Group
The sulfonamide group exhibits its own characteristic reactivity. The nitrogen atom is nucleophilic and can participate in reactions with electrophiles. The hydrogen atoms on the nitrogen are acidic and can be deprotonated by a base.
Biological Significance and Signaling Pathways
While pyridine-2-sulfonamide itself is a key building block, its more complex derivatives are often the active pharmacological agents. The pyridine-sulfonamide scaffold is a well-established pharmacophore in drug design.
Enzyme Inhibition
Derivatives of pyridine-sulfonamide have been extensively studied as inhibitors of various enzymes.
-
Carbonic Anhydrase (CA) Inhibition: Sulfonamides are classic inhibitors of carbonic anhydrases, a family of metalloenzymes involved in numerous physiological processes.[1][3][8][10][11] The sulfonamide group coordinates to the zinc ion in the active site of the enzyme, disrupting its catalytic activity. Pyridine-sulfonamide derivatives have been designed and synthesized as potent and selective inhibitors of various CA isoforms, some of which are implicated in diseases like glaucoma and cancer.[1][3][8][10][11]
References
- 1. Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. mdpi.com [mdpi.com]
- 4. asianpubs.org [asianpubs.org]
- 5. Identification of new 4-(6-oxopyridazin-1-yl)benzenesulfonamides as multi-target anti-inflammatory agents targeting carbonic anhydrase, COX-2 and 5-LOX enzymes: synthesis, biological evaluations and modelling insights - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. A class of sulfonamides as carbonic anhydrase I and II inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. mt.com [mt.com]
- 10. Carbonic anhydrase inhibitors. Synthesis of heterocyclic 4-substituted pyridine-3-sulfonamide derivatives and their inhibition of the human cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. mdpi.com [mdpi.com]
